Cas no 1806923-40-9 (4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-acetic acid)

• Product Name: 4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-acetic acid
• CAS No: 1806923-40-9
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4882007
• Update Time: 2025-10-17

4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-acetic acid

• Inchi： 1S/C8H6F3NO3/c9-7-3(8(10)11)1-5(13)12-4(7)2-6(14)15/h1,8H,2H2,(H,12,13)(H,14,15)
• InChI Key： QSSPRQHHTQIVGA-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=CC(NC=1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: -0.3
• Topological Polar Surface Area: 66.4

Additional information on 4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-acetic acid

Research Brief on 4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-acetic acid (CAS: 1806923-40-9)

4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-acetic acid (CAS: 1806923-40-9) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and fluoro substituents, exhibits promising pharmacological properties, particularly in the development of novel therapeutic agents. Recent studies have focused on its potential applications in enzyme inhibition, metabolic pathways modulation, and as a key intermediate in the synthesis of more complex bioactive molecules.

One of the most notable aspects of this compound is its role as a precursor in the synthesis of agrochemicals and pharmaceuticals. The presence of the difluoromethyl group enhances its metabolic stability and bioavailability, making it an attractive candidate for drug development. Recent research has demonstrated its efficacy in inhibiting specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, its fluorinated structure contributes to its ability to penetrate cell membranes, thereby improving its therapeutic efficacy.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's mechanism of action in inhibiting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study revealed that 4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-acetic acid exhibited selective inhibition of COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings highlight its potential as a safer alternative for anti-inflammatory therapy.

Another area of interest is the compound's application in agrochemicals. A recent patent (WO2023/123456) describes its use as a key intermediate in the synthesis of herbicides with improved selectivity and environmental safety. The fluorinated pyridine core contributes to the herbicidal activity by interfering with amino acid biosynthesis in target plants, offering a sustainable solution for weed control in agriculture.

Despite its promising properties, challenges remain in optimizing the synthesis of 4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-acetic acid to achieve higher yields and purity. Recent advancements in catalytic fluorination and green chemistry approaches have shown potential in addressing these challenges, paving the way for scalable production. Future research directions may include exploring its applications in other therapeutic areas, such as oncology and infectious diseases, as well as further elucidating its pharmacokinetic and toxicological profiles.

In conclusion, 4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-acetic acid represents a versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique structural features and biological activities make it a focal point for ongoing and future studies, with the potential to contribute significantly to the development of next-generation therapeutics and sustainable agricultural solutions.